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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. 1-Bromo-1,1-dichloroacetone is a chemical with limited

publicly available safety and toxicological data. The information herein is compiled from data on

structurally similar compounds and general principles of laboratory safety. It is imperative to

consult a comprehensive, compound-specific Safety Data Sheet (SDS) from the supplier before

handling this chemical and to conduct a thorough risk assessment for any planned

experimental work.

Introduction
1-Bromo-1,1-dichloroacetone is a halogenated ketone, a class of organic compounds often

utilized as intermediates in chemical synthesis. Due to its chemical structure, it is anticipated to

be a reactive and potentially hazardous substance. This guide provides a summary of the

available data and outlines essential safety and handling precautions to minimize risk during its

use in a laboratory setting.

Hazard Identification and Classification
While a specific GHS classification for 1-Bromo-1,1-dichloroacetone is not readily available,

based on data for analogous compounds such as 1,3-dichloroacetone and bromoacetone, it

should be treated as a hazardous substance with the potential for the following classifications:
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Acute Toxicity: Likely to be toxic if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause skin irritation, and potentially severe skin burns.

Eye Damage/Irritation: Expected to cause serious eye irritation or damage.

Respiratory Irritation: May cause respiratory irritation.

Physical and Chemical Properties
Quantitative data for 1-Bromo-1,1-dichloroacetone is limited. The following table summarizes

available information and data from structurally similar compounds for reference.

Property Value Source/Analogue

Molecular Formula C₃H₃BrCl₂O [1]

Molecular Weight 205.87 g/mol [1]

Appearance Not specified (Likely a liquid) -

Boiling Point Not specified -

Melting Point Not specified -

Flash Point Not specified -

Solubility Not specified -

Toxicological Information
No specific toxicological studies for 1-Bromo-1,1-dichloroacetone were found. The

toxicological profile is inferred from related halogenated ketones. These compounds are

generally reactive towards biological macromolecules and can cause cellular damage.
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Endpoint Anticipated Effect Analogue Data

Acute Oral Toxicity Toxic
1,3-Dichloroacetone: LD50

(mouse) 18.9 mg/kg[2]

Acute Dermal Toxicity Toxic
1,3-Dichloroacetone: LD50

(rabbit) 53 mg/kg[2]

Acute Inhalation Toxicity Toxic
Bromoacetone is described as

very toxic by inhalation[3]

Skin Irritation Irritant to corrosive
Bromoacetone is corrosive to

the skin[3]

Eye Irritation Severe irritant

Halogenated acetones are

generally severe eye

irritants[2]

Mutagenicity Potential mutagen

1,3-Dichloroacetone is

mutagenic for bacteria and/or

yeast[2]

Experimental Protocols: Safe Handling and
Emergency Procedures
Personal Protective Equipment (PPE)
A comprehensive assessment of the required PPE should be conducted before any handling of

1-Bromo-1,1-dichloroacetone. The following provides general guidance:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors.

Skin Protection

Chemical-resistant gloves

(e.g., Viton®, Butyl rubber). A

lab coat and, if necessary, an

apron or coveralls.

To prevent skin contact. Nitrile

gloves may not offer sufficient

protection.

Respiratory Protection
A properly fitted respirator with

an organic vapor cartridge.

To be used when handling

outside of a certified chemical

fume hood or in case of a spill.

Engineering Controls
All work with 1-Bromo-1,1-dichloroacetone should be performed in a certified chemical

fume hood to minimize inhalation exposure.

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, strong bases, and reducing agents.[4]

Consider storing in a refrigerator designated for chemical storage.

Disposal
Dispose of waste 1-Bromo-1,1-dichloroacetone and any contaminated materials as

hazardous chemical waste in accordance with all local, state, and federal regulations.

Emergency Procedures
First Aid Measures
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The following flowchart outlines the initial first aid response to an exposure incident. Immediate

medical attention is crucial in all cases of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Exposure Incident

Move to Fresh Air Immediately Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes Do NOT Induce Vomiting

Keep at Rest

Seek Immediate Medical Attention

Flush Skin with Plenty of Water for at Least 15 Minutes

Seek Immediate Medical Attention

Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing

Seek Immediate Medical Attention

Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1-Bromo-1,1-dichloroacetone.

Spill Response
In the event of a spill, follow these procedures immediately.
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Spill Detected

Evacuate Immediate Area

Ensure Adequate Ventilation (if safe to do so)

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: General spill response workflow for 1-Bromo-1,1-dichloroacetone.
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Conclusion
1-Bromo-1,1-dichloroacetone is a chemical that requires careful handling due to its potential

for significant health hazards. Researchers, scientists, and drug development professionals

must adhere to strict safety protocols, including the use of appropriate personal protective

equipment and engineering controls. In the absence of comprehensive safety data for this

specific compound, a cautious approach based on the known hazards of structurally similar

halogenated ketones is essential to ensure a safe laboratory environment. Always prioritize a

thorough risk assessment before commencing any experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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